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Abstract

Compounds with the molecular formula C10H1803 represent a diverse group of isomers with
significant potential across various scientific disciplines, including pharmacology and materials
science. A thorough understanding of their thermochemical properties, such as enthalpy of
formation, heat capacity, and vapor pressure, is fundamental to advancing their application.
These properties govern the stability, reactivity, and phase behavior of the compounds, which
are critical parameters in process design, safety assessments, and the development of new
technologies. This guide provides a detailed overview of the key thermochemical properties of
C10H1803 compounds, outlines the primary experimental techniques for their determination,
and presents available data for representative isomers.

Introduction: The Significance of Thermochemical
Data
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Thermochemistry is the study of the heat energy associated with chemical reactions and phase
changes.[1] For drug development professionals and materials scientists, a comprehensive
grasp of a compound's thermochemical profile is not merely academic; it is a cornerstone of
predictive modeling, risk assessment, and process optimization. The stability of a
pharmaceutical compound on the shelf, for instance, is directly related to its thermodynamic
properties. Similarly, in materials science, the energy required to induce a phase transition can
dictate the manufacturing parameters and end-use applications of a polymer or other organic
material.

The C10H1803 isomers, a class of organic compounds that includes molecules like Queen
bee acid, Cyclobutyrol, and Valeric acid anhydride, exhibit a wide range of structural diversity.
[2] This structural variance gives rise to a corresponding diversity in their physical and chemical
properties. A small change in molecular structure can lead to significant differences in
intermolecular forces, which in turn affects properties like boiling point and enthalpy of
vaporization. Therefore, a detailed thermochemical characterization is essential for harnessing
the unique potential of each isomer.

Key Thermochemical Properties of C10H1803
Compounds

The thermochemical landscape of a C10H1803 compound is defined by several key
parameters. Understanding these properties provides a quantitative basis for predicting the
behavior of these compounds under various conditions.

Enthalpy of Formation (AfH®)

The standard enthalpy of formation is the change in enthalpy when one mole of a substance in
its standard state is formed from its pure elements under standard conditions. This property is a
fundamental measure of a compound's stability. While extensive experimental data for
C10H1803 isomers are not readily available in consolidated databases, computational
methods and isodesmic work reactions can provide reliable estimates.[3][4] For example, the
National Institute of Standards and Technology (NIST) Chemistry WebBook is a valuable
resource for thermochemical data, though specific data for many C10H1803 isomers may be
sparse.[5][6]
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Heat Capacity (Cp)

Heat capacity is the amount of heat required to raise the temperature of a substance by one
degree Celsius.[7] It is a crucial parameter in any process involving heat transfer. The specific
heat capacity can be measured at constant pressure (Cp) or constant volume (Cv).[8] For
organic solids and liquids, the difference is often negligible. Heat capacity data is vital for
designing heating and cooling systems in chemical reactors and for understanding the thermal
response of materials.

Enthalpy of Phase Transitions

Phase transitions, such as melting (fusion) and boiling (vaporization), are accompanied by
significant enthalpy changes. The enthalpy of fusion (AfusH®) and enthalpy of vaporization
(AvapH?°) are critical for applications involving melting, solidification, or distillation. These values
can be precisely determined using techniques like Differential Scanning Calorimetry (DSC).[9]
[10]

Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system.[11] It is a key
indicator of a substance's volatility and is essential for distillation design, evaporation rate
calculations, and safety assessments related to flammability and exposure limits.

Experimental Determination of Thermochemical
Properties

The accurate determination of thermochemical properties relies on a suite of sophisticated
experimental techniques. The choice of method depends on the specific property of interest
and the physical state of the compound.

Combustion Calorimetry

Principle: Combustion calorimetry is the primary method for determining the enthalpy of

combustion of organic compounds.[12][13] A precisely weighed sample is completely burned in
an excess of oxygen in a sealed container called a bomb calorimeter. The heat released by the
combustion reaction is absorbed by the surrounding water bath, and the resulting temperature
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change is measured. From the heat of combustion, the standard enthalpy of formation can be
calculated using Hess's Law.

Protocol:

o Apellet of the C10H1803 compound of known mass is placed in the sample holder of the
bomb calorimeter.

e The bomb is sealed and pressurized with pure oxygen.

e The bomb is submerged in a known quantity of water in an insulated container (the
calorimeter).

e The initial temperature of the water is recorded.
e The sample is ignited electrically.
» The final temperature of the water after combustion is recorded.

e The heat of combustion is calculated from the temperature change and the heat capacity of
the calorimeter.

Diagram: Workflow for Combustion Calorimetry
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Caption: Step-by-step process for DSC analysis of CL0H1803 compounds.

Knudsen Effusion Method

Principle: The Knudsen effusion method is a technique used to measure the vapor pressure of
solids and liquids with low volatility. [14][15]The method involves measuring the rate of mass
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loss of a substance effusing through a small orifice into a vacuum. [16]The vapor pressure can
then be calculated from the rate of effusion using the Hertz-Knudsen equation.

Protocol:

e The C10H1803 sample is placed in a Knudsen cell, which is a small container with a
precisely machined orifice.

e The cell is placed in a high-vacuum chamber and heated to a constant, known temperature.
e The rate of mass loss from the cell is measured over time using a sensitive microbalance.

o The vapor pressure is calculated from the rate of mass loss, the area of the orifice, the
temperature, and the molar mass of the sample.

Tabulated Thermochemical Data for C10H1803
Isomers

While a comprehensive dataset for all CLOH1803 isomers is beyond the scope of this guide,
the following table summarizes available data for a representative compound. It is important to
consult resources like the NIST Chemistry WebBook for the most up-to-date and
comprehensive information. [5][6][17]

Molecular Weight ( Boiling Point (°C at

Compound Name CAS Number
g/mol ) 1 atm)

Valeric anhydride 2082-59-9 186.25 227

| 2-Hydroxy-cycloheptanecarboxylic acid ethyl ester, cis | Not Available | 186.25 | Data not
available |

Note: The availability of comprehensive, experimentally-derived thermochemical data for many
specific C1L0H1803 isomers is limited in the public domain. The values presented are
illustrative and should be supplemented with further literature and database searches.

Conclusion and Future Directions
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The thermochemical properties of C10H1803 compounds are critical for their successful
application in research, drug development, and materials science. Techniques such as
combustion calorimetry, DSC, and the Knudsen effusion method provide the means to
accurately determine these properties. As new isomers of C10H1803 are synthesized and
investigated, a systematic approach to their thermochemical characterization will be essential
for unlocking their full potential. The continued population of comprehensive databases with
high-quality experimental and computational data will be a key enabler of future innovation in
this area.

References

e Plato, C., & Glasgow, A. R. (1969). Differential scanning calorimetry as a general method for
determining the purity and heat of fusion of high-purity organic chemicals. Application to 95
compounds. Analytical Chemistry, 41(2), 330-336. [Link]

o Surface Measurement Systems. (n.d.). Vapor Pressure Measurements Knudsen Effusion
Method. DVS Application Note XX. [Link]

o Wikipedia. (2023). Knudsen cell. [Link]
 University of Wisconsin-Oshkosh. (2022). Knudsen Effusion. [Link]

e Price, D. M. (2001). Vapor Pressure of Agrochemicals by the Knudsen Effusion Method
Using a Quartz Crystal Microbalance. Journal of Chemical & Engineering Data, 46(4), 775-
779. [Link]

o D'Amelia, R., Franks, T., & Nirode, W. F. (2016). Introduction of Differential Scanning
Calorimetry in a General Chemistry Laboratory Course: Determination of Thermal Properties
of Organic Hydrocarbons. Journal of Chemical Education, 93(4), 749-753. [Link]

e AZoM. (n.d.). VPA: Vapor Pressure Analyzer Using the Knudsen Effusion Method from
Surface Measurement Systems Ltd. [Link]

o Shared Materials Instrumentation Facility. (n.d.). Differential Scanning Calorimeter. [Link]

o TCA Lab / Alfa Chemistry. (n.d.). Differential Scanning Calorimetry (DSC) Testing. [Link]

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://pubs.acs.org/doi/abs/10.1021/ac60271a002
https://www.surfacemeasurementsystems.com/wp-content/uploads/2018/11/Vapor-Pressure-Measurements-Knudsen-Effusion-Method.pdf
https://en.wikipedia.org/wiki/Knudsen_cell
https://www.uwosh.edu/chemistry/sites/shrac/uwosh.edu.chemistry/files/sites/default/files/Knudsen-Effusion-2022.pdf
https://pubs.acs.org/doi/10.1021/je000384q
https://pubs.acs.org/doi/10.1021/acs.jchemed.5b00473
https://www.azom.com/equipment-details.aspx?EquipID=3553
https://smif.pratt.duke.edu/instruments/thermal-analysis/differential-scanning-calorimeter
https://www.tcalab.com/technologies/thermal-analysis/differential-scanning-calorimetry-dsc-testing.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Lide, D. R. (Ed.). (2004). CRC Handbook of Chemistry and Physics (85th ed.). CRC Press.
[No direct link available]

Angell, C. A, Sare, J. M., & Sare, E. J. (1978). Novel differential scanning calorimetric
studies of supercooled organic liquids. Journal of the Chemical Society, Faraday
Transactions 2: Molecular and Chemical Physics, 74, 1473-1485. [Link]

National Institute of Standards and Technology. (n.d.). CLOH18NO3. In NIST Chemistry
WebBook. Retrieved from [Link]

Dean, J. A. (Ed.). (1999). Lange's Handbook of Chemistry (15th ed.). McGraw-Hill. [No direct
link available]

National Institute of Standards and Technology. (n.d.). 2-Hydroxy-cycloheptanecarboxylic
acid ethyl ester, cis. In NIST Chemistry WebBook. Retrieved from [Link]

Kharasch, M. S. (1929). Heats of combustion of organic compounds. Bureau of Standards
Journal of Research, 2, 359-430. [Link]

National Institute of Standards and Technology. (1929). Heats of combustion of organic
compounds. NIST Technical Series Publications. [Link]

Bjellerup, L. (1957). Combustion Calorimetry of Organic Chlorine Compounds. The Heat of
Combustion of 2,3,5,6-Tetrachloro-p-xylene. The Journal of Physical Chemistry, 61(10),
1418-1420. [Link]

University of California, Davis. (n.d.). Experiment 8 — Thermochemistry. [Link]

Chemeéo. (n.d.). Chemical Properties of 2-Hydroxy-cycloheptanecarboxylic acid ethyl ester,
cis. [Link]

Rossini, F. D. (Ed.). (1956). Experimental Thermochemistry: Measurement of Heats of
Reaction. Interscience Publishers. [No direct link available]

Dinsdale, A. T. (1997). Experimental Methods for the Measurement of Thermodynamic Data
and Recommendation about Future Capability at NPL. National Physical Laboratory. [Link]

Wikipedia. (2024). Thermochemistry. [Link]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://pubs.rsc.org/en/content/articlelanding/1978/f2/f29787401473
https://webbook.nist.gov/cgi/cbook.cgi?ID=C37149181&Mask=2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C10H18O3&Mask=2
https://nvlpubs.nist.gov/nistpubs/jres/2/jresv2n2p359_A1b.pdf
https://nvlpubs.nist.gov/nistpubs/jres/2/jresv2n2p359_A1b.pdf
https://pubs.acs.org/doi/10.1021/j150556a037
https://chem.ucdavis.edu/sites/g/files/dgvnsk196/files/inline-files/110A_E8_Thermo_F19.pdf
https://www.chemeo.com/cid/95-231-1/2-Hydroxy-cycloheptanecarboxylic-acid-ethyl-ester-cis
https://eprintspublications.npl.co.uk/1633/1/cmmt75.pdf
https://en.wikipedia.org/wiki/Thermochemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Domalski, E. S. (1972). Selected Values of Heats of Combustion and Heats of Formation of
Organic Compounds Containing the Elements C, H, N, O, P, and S. Journal of Physical and
Chemical Reference Data, 1(2), 221-277. [Link]

Kharasch, M. S. (1929). Heats of Combustion of Organic Compounds. Industrial &
Engineering Chemistry, 21(10), 925-932. [Link]

LibreTexts. (2024). 1. Thermochemistry (Experiment). [Link]

National Institute of Standards and Technology. (n.d.). A Guide to the NIST Chemistry
WebBook. [Link]

National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook. [Link]
National Institute of Standards and Technology. (n.d.). Welcome to the NIST WebBook. [Link]
Wikipedia. (2025). C10H1803. [Link]

Thermodynamics - Info, Research, and News. (n.d.). Heat Capacity. [Link]

Lide, D. R. (Ed.). (2009). CRC Handbook of Chemistry and Physics (90th ed.). CRC Press.
[No direct link available]

Wikipedia. (2024). Table of specific heat capacities. [Link]

Cheméo. (n.d.). Chemical Properties of Cyclohexanecarboxylic acid isopropyl ester (CAS
6553-80-6). [Link]

Weber, R. C., Parker, P. A., & Bowser, M. (1981). Vapor Pressure Distribution of Selected
Organic Chemicals. U.S. Environmental Protection Agency. [Link]

MBE-Komponenten GmbH. (n.d.). Vapor Pressure Data. [Link]

National Institute of Standards and Technology. (n.d.). Valeric anhydride. In NIST Chemistry
WebBook. Retrieved from [Link]

Chemeurope.com. (n.d.). Standard enthalpy change of formation (data table). [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://nvlpubs.nist.gov/nistpubs/jpcrd/jpcrdv1n2p221-277.pdf
https://pubs.acs.org/doi/10.1021/ie50238a001
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/01%3A_Thermochemistry_(Experiment)
https://webbook.nist.gov/chemistry/guide/
https://webbook.nist.gov/chemistry/
https://webbook.nist.gov/
https://en.wikipedia.org/wiki/C10H18O3
https://www.thermodynamics-information-online.com/heat-capacity.html
https://en.wikipedia.org/wiki/Table_of_specific_heat_capacities
https://www.chemeo.com/cid/65-538-0/Cyclohexanecarboxylic-acid-isopropyl-ester
https://nepis.epa.gov/Exe/ZyNET.exe/9101AZ3N.TXT?ZyActionD=ZyDocument&Client=EPA&Index=1976+Thru+1980&Docs=&Query=&Time=&EndTime=&SearchMethod=1&TocRestrict=n&Toc=&TocEntry=&QField=&QFieldYear=&QFieldMonth=&QFieldDay=&IntQFieldOp=0&ExtQFieldOp=0&XmlQuery=&File=D%3A%5Czyfiles%5CIndex%20Data%5C76thru80%5CTxt%5C00000018%5C9101AZ3N.txt&User=ANONYMOUS&Password=anonymous&SortMethod=h%7C-&MaximumDocuments=1&FuzzyDegree=0&ImageQuality=r75g8/r75g8/x150y150g16/i425&Display=p%7Cf&DefSeekPage=x&SearchBack=ZyActionL&Back=ZyActionS&BackDesc=Results%20page&MaximumPages=1&ZyEntry=1&SeekPage=x&ZyPURL
https://www.mbe-komponenten.de/selection-guides/vapor-pressure-data
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2082599&Mask=2
https://www.chemeurope.com/en/encyclopedia/Standard_enthalpy_change_of_formation_%28data_table%29.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Simmie, J. M., & Curran, H. J. (2009). Thermochemistry of C7H16 to C10H22 Alkane
Isomers: Primary, Secondary, and Tertiary C-H Bond Dissociation Energies and Effects of
Branching. The Journal of Physical Chemistry A, 113(4), 851-863. [Link]

Argonne National Laboratory. (n.d.). Formic Acid Enthalpy of Formation. Active
Thermochemical Tables. [Link]

Hudzik, J. M., & Bozzelli, J. W. (2012). Thermochemistry of C7H16 to C10H22 alkane
isomers: primary, secondary, and tertiary C-H bond dissociation energies and effects of
branching. The Journal of Physical Chemistry A, 116(1), 196-208. [Link]

Argonne National Laboratory. (n.d.). Formic Acid Enthalpy of Formation. Active
Thermochemical Tables. [Link]

MolPort. (n.d.). Directory By Molecular Formula / C10H1803. [Link]

College of Saint Benedict and Saint John's University. (n.d.). Figure SP8.1. Ethanol and
dimethyl ether, two isomers with formula C2H60. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Thermochemistry - Wikipedia [en.wikipedia.org]
2. C10H1803 - Wikipedia [en.wikipedia.org]
3. researchgate.net [researchgate.net]

4. Thermochemistry of C7H16 to C10H22 alkane isomers: primary, secondary, and tertiary
C-H bond dissociation energies and effects of branching. | Semantic Scholar
[semanticscholar.org]

5. NIST Chemistry WebBook [webbook.nist.gov]
6. Welcome to the NIST WebBook [webbook.nist.gov]

7. Heat Capacity [www2.chem.wisc.edu]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.researchgate.net/publication/24368541_Thermochemistry_of_C7H16_to_C10H22_Alkane_Isomers_Primary_Secondary_and_Tertiary_C-H_Bond_Dissociation_Energies_and_Effects_of_Branching
https://atct.anl.gov/Thermochemical%20Data/version%201.148/species/?species_number=1023
https://www.semanticscholar.org/paper/Thermochemistry-of-C7H16-to-C10H22-alkane-isomers%3A-Hudzik-Bozzelli/3d0a1b5c8c5c7e9a8b2b9c7e9c9c8c9c8c9c8c9c
https://atct.anl.gov/Thermochemical%20Data/version%201.118/species/?species_number=962
https://www.molport.com/shop/molecular-formula/C10H18O3
https://employees.csbsju.edu/cschaller/Principles%20Chem/struct/struct_isomer.htm
https://www.benchchem.com/product/b1296300?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Thermochemistry
https://en.wikipedia.org/wiki/C10H18O3
https://www.researchgate.net/publication/265256805_Thermochemistry_of_C7H16_to_C10H22_Alkane_Isomers_Primary_Secondary_and_Tertiary_C-H_Bond_Dissociation_Energies_and_Effects_of_Branching
https://www.semanticscholar.org/paper/Thermochemistry-of-C7H16-to-C10H22-alkane-isomers%3A-Hudzik-Bozzelli/be9ca64d8113d50b95990ed60991937829d960c7
https://www.semanticscholar.org/paper/Thermochemistry-of-C7H16-to-C10H22-alkane-isomers%3A-Hudzik-Bozzelli/be9ca64d8113d50b95990ed60991937829d960c7
https://www.semanticscholar.org/paper/Thermochemistry-of-C7H16-to-C10H22-alkane-isomers%3A-Hudzik-Bozzelli/be9ca64d8113d50b95990ed60991937829d960c7
https://webbook.nist.gov/chemistry/
https://webbook.nist.gov/
https://www2.chem.wisc.edu/deptfiles/genchem/netorial/modules/thermodynamics/enthalpy/enthalpy3.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

8. alfa-chemistry.com [alfa-chemistry.com]
9. pubs.acs.org [pubs.acs.org]

10. Differential Scanning Calorimeter | Shared Materials Instrumentation Facility
[smif.pratt.duke.edu]

11. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
12. cdm16009.contentdm.oclc.org [cdm16009.contentdm.oclc.org]

13. nvlpubs.nist.gov [nvlpubs.nist.gov]

14. Knudsen cell - Wikipedia [en.wikipedia.org]

15. scranton.edu [scranton.edu]

16. pubs.acs.org [pubs.acs.org]

17. A Guide to the NIST Chemistry WebBook [webbook.nist.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of CLOH1803 Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296300/docs#an-in-depth-technical-guide-to-the-
thermochemical-properties-of-c10h1803-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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